Cas no 55424-55-0 (Heptanedioic acid, 3-chloro-4-oxo-, diethyl ester)

• Product Name: Heptanedioic acid, 3-chloro-4-oxo-, diethyl ester
• CAS No: 55424-55-0
• MF: C₁₁H₁₇ClO₅
• MW: 264.702683210373
• CID: 335855
• PubChem ID: 71441555
• Update Time: 2025-04-19

Heptanedioic acid, 3-chloro-4-oxo-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 3-chloro-4-oxo-, diethyl ester
• diethyl 3-chloro-4-oxoheptanedioate
• 55424-55-0
• DTXSID80850484

• Inchi： 1S/C11H17ClO5/c1-3-16-10(14)6-5-9(13)8(12)7-11(15)17-4-2/h8H,3-7H2,1-2H3
• InChI Key： ARQQQMHXWYBSHD-UHFFFAOYSA-N
• SMILES： ClC(CC(=O)OCC)C(CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 264.0764513g/mol
• Monoisotopic Mass: 264.0764513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.7Ų